Ethyl2-(2-mercaptothiazol-4-yl)acetate

Specification

• CAS No.: 38449-49-9
• Molecular Formula: C7H9NO2S2
• Molecular Weight: 203.3 g/mol
• IUPAC Name: ethyl 2-(2-sulfanylidene-3H-1,3-thiazol-4-yl)acetate
• Standard InChI: InChI=1S/C7H9NO2S2/c1-2-10-6(9)3-5-4-12-7(11)8-5/h4H,2-3H2,1H3,(H,8,11)
• Standard InChI Key: ZIXKPHHHPPZJFK-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CSC(=S)N1
• Canonical SMILES: CCOC(=O)CC1=CSC(=S)N1

Introduction

Ethyl2-(2-mercaptothiazol-4-yl)acetate is a chemical compound with the molecular formula C7H9NO2S2. It is also known as 2,3-dihydro-2-thioxo-4-thiazoleacetic acid ethyl ester. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and properties.

Synthesis and Applications

Ethyl2-(2-mercaptothiazol-4-yl)acetate can be synthesized through various methods involving thiazole derivatives. It is used in the preparation of other compounds, particularly in the field of medicinal chemistry, where thiazole derivatives are known for their antimicrobial, antifungal, and antiviral properties.

Safety and Hazards

The safety profile of Ethyl2-(2-mercaptothiazol-4-yl)acetate includes several hazard classifications:

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

• Precautionary Statements: P261, P264, P264+P265, P270, P271, P280, P301+P317, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501

Handling and Storage

It is recommended to handle this compound with caution, using protective equipment such as gloves and goggles. Storage should be in a well-ventilated area, away from incompatible substances.

Research Findings

Research on Ethyl2-(2-mercaptothiazol-4-yl)acetate is limited, but it is part of broader studies on thiazole derivatives. These compounds are of interest due to their potential biological activities, including antimicrobial and antiviral effects. Further research is needed to fully explore its properties and applications.